Cas no 1219798-48-7 (Hexestrol-d6 (hexane-2,2,3,4,5,5-d6) (meso))

• Product Name: Hexestrol-d6 (hexane-2,2,3,4,5,5-d6) (meso)
• CAS No: 1219798-48-7
• MF: C₁₈H₂₂O₂
• MW: 276.4
• CID: 1066048
• PubChem ID: 168476660
• Update Time: 2024-11-06

Hexestrol-d6 (hexane-2,2,3,4,5,5-d6) (meso) Chemical and Physical Properties

Names and Identifiers

• Hexestrol-d6 (hexane-2,2,3,4,5,5-d6) (meso)
• 4-[(3R,4S)-2,2,3,4,5,5-hexadeuterio-4-(4-hydroxyphenyl)hexan-3-yl]phenol
• F90980
• 1219798-48-7
• meso-Hexestrol-d6
• Hexestrol-D6 (hexane-2,2,3,4,5,5-D6)

• Inchi： 1S/C18H22O2/c1-3-17(13-5-9-15(19)10-6-13)18(4-2)14-7-11-16(20)12-8-14/h5-12,17-20H,3-4H2,1-2H3
• InChI Key： PBBGSZCBWVPOOL-UHFFFAOYSA-N
• SMILES： C([H])(C1C=CC(O)=CC=1)(C([H])([H])C)C([H])(C1C=CC(O)=CC=1)C([H])([H])C

Computed Properties

• Exact Mass: 276.199640416g/mol
• Monoisotopic Mass: 276.199640416g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 40.5Ų